molecular formula C15H18O B8522258 4-(1-Octynyl)benzaldehyde CAS No. 99209-26-4

4-(1-Octynyl)benzaldehyde

Cat. No.: B8522258
CAS No.: 99209-26-4
M. Wt: 214.30 g/mol
InChI Key: VHCWNODIVKXJOG-UHFFFAOYSA-N
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Description

4-(1-Octynyl)benzaldehyde is a useful research compound. Its molecular formula is C15H18O and its molecular weight is 214.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

99209-26-4

Molecular Formula

C15H18O

Molecular Weight

214.30 g/mol

IUPAC Name

4-oct-1-ynylbenzaldehyde

InChI

InChI=1S/C15H18O/c1-2-3-4-5-6-7-8-14-9-11-15(13-16)12-10-14/h9-13H,2-6H2,1H3

InChI Key

VHCWNODIVKXJOG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC#CC1=CC=C(C=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The same procedure as employed in the preparation of Example 275 (step a) but using 4-bromobenzaldehyde and 1-octyne gave the title compound as a yellow oil (84%). 1H NMR (CDCl3, 300 MHz) δ 9.97 (s, 1H), 7.78 (d, 2H, J=8.3 Hz), 7.51 (d, 2H, J=8.3 Hz), 2.42 (t, 2H, J=7.0 Hz), 1.67-1.54 (m, 2H), 1.50-1.24 (m, 6H), 0.89 (m, 3H). M−(LC/MS(ESI)): 215.4. HPLC (Condition A), Rt: 5.17 min (HPLC purity: 78.6%).
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